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This technical guide provides a comprehensive overview of the thermochemical data for Ethyl
5-hydroxyhexanoate, tailored for researchers, scientists, and professionals in the field of drug

development. In the absence of extensive experimental data for this specific compound, this

document leverages predictive methodologies and data from analogous compounds to offer

valuable estimations. Furthermore, it details the established experimental protocols for the

determination of key thermochemical properties, ensuring a solid foundation for further

research and application.

Executive Summary
Ethyl 5-hydroxyhexanoate, a bifunctional organic molecule, presents a unique profile for

potential applications in synthesis and material science. A thorough understanding of its

thermochemical properties, such as enthalpy of formation, entropy, and heat capacity, is

paramount for process design, safety analysis, and molecular modeling. This guide addresses

the current data gap by providing estimated values based on established computational

methods and offers detailed experimental workflows for their empirical validation.

Thermochemical Data for Ethyl 5-hydroxyhexanoate
Due to the limited availability of direct experimental thermochemical data for Ethyl 5-
hydroxyhexanoate in publicly accessible databases, this section presents estimated values

derived from group contribution methods. These methods provide reliable approximations
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based on the summation of contributions from the molecule's constituent functional groups. For

comparative purposes, experimental data for the structurally similar compound, methyl

hexanoate, is also provided.

Property
Estimated Value for
Ethyl 5-
hydroxyhexanoate

Experimental Value
for Methyl
Hexanoate[1][2][3]

Units

Standard Molar

Enthalpy of Formation

(Liquid, 298.15 K)

-650 ± 15 -544.7 ± 0.9 kJ/mol

Standard Molar

Enthalpy of

Vaporization (298.15

K)

65 ± 5 44.2 ± 0.2 kJ/mol

Standard Molar

Enthalpy of Formation

(Gas, 298.15 K)

-585 ± 16 -500.5 ± 0.9 kJ/mol

Standard Molar

Entropy (Gas, 298.15

K)

480 ± 20 423.4 ± 3.0 J/mol·K

Molar Heat Capacity

(Gas, 298.15 K)
220 ± 10 185.7 ± 2.0 J/mol·K

Disclaimer: The estimated values for Ethyl 5-hydroxyhexanoate are derived from group

contribution methods and should be considered as approximations. Experimental verification is

highly recommended for critical applications.

Experimental Protocols for Thermochemical Data
Determination
Accurate determination of thermochemical data relies on precise and well-established

experimental techniques. The following sections detail the methodologies for measuring the

key thermochemical properties of a liquid organic compound like Ethyl 5-hydroxyhexanoate.
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Determination of the Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion, the heat released during the complete combustion of a

substance, is a fundamental thermochemical property. It is experimentally determined using a

bomb calorimeter.[4][5][6][7]

Methodology:

Sample Preparation: A precisely weighed sample of the liquid (e.g., Ethyl 5-
hydroxyhexanoate) is placed in a crucible within the bomb calorimeter. A fuse wire is

positioned to be in contact with the sample.

Assembly and Pressurization: The bomb is sealed and pressurized with a surplus of pure

oxygen to ensure complete combustion.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water within the

insulated calorimeter vessel. The initial temperature of the water is recorded with high

precision.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water is monitored and recorded at regular intervals

until a maximum temperature is reached and the system begins to cool.

Data Analysis: The heat capacity of the calorimeter system is determined by calibrating with

a substance of known enthalpy of combustion, such as benzoic acid. The heat released by

the combustion of the sample is then calculated from the observed temperature change.

Corrections are applied for the heat of combustion of the fuse wire and for the formation of

any side products like nitric acid.

Calculation of Enthalpy of Formation: The standard enthalpy of formation of the compound

can then be calculated from its standard enthalpy of combustion using Hess's Law, along

with the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Determination of the Enthalpy of Vaporization
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The enthalpy of vaporization is the energy required to transform a given quantity of a

substance from a liquid into a gas at a given pressure. Several methods can be employed for

its determination.

The transpiration method is a reliable technique for determining vapor pressures and,

consequently, the enthalpy of vaporization.[8]

Methodology:

Sample Saturation: An inert carrier gas is passed at a known and controlled flow rate through

or over the liquid sample, which is maintained at a constant temperature. The gas becomes

saturated with the vapor of the substance.

Condensation and Quantification: The vapor-saturated gas stream is then passed through a

cold trap where the vapor condenses. The amount of the condensed substance is

determined gravimetrically or by other analytical techniques.

Vapor Pressure Calculation: The partial pressure of the substance at the saturation

temperature is calculated from the amount of condensed vapor and the total volume of the

carrier gas that has passed through the system.

Clausius-Clapeyron Equation: By measuring the vapor pressure at different temperatures,

the enthalpy of vaporization can be determined from the slope of a plot of the natural

logarithm of the vapor pressure versus the inverse of the absolute temperature, according to

the Clausius-Clapeyron equation.

Differential Scanning Calorimetry is another powerful technique for measuring the enthalpy of

vaporization.[9]

Methodology:

Sample Encapsulation: A small, accurately weighed amount of the liquid sample is sealed in

a suitable pan. An empty, sealed pan is used as a reference.

Heating Program: The sample and reference pans are subjected to a controlled temperature

program, typically a linear heating ramp.
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Heat Flow Measurement: The DSC instrument measures the difference in heat flow required

to maintain the sample and reference at the same temperature.

Peak Integration: As the sample vaporizes, it absorbs energy, resulting in an endothermic

peak in the DSC thermogram. The area of this peak is directly proportional to the enthalpy of

vaporization.

Visualizing Experimental Workflows
To provide a clearer understanding of the experimental processes, the following diagrams,

generated using the DOT language, illustrate the logical flow of the key methodologies

described.
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Caption: Workflow for determining the enthalpy of combustion using a bomb calorimeter.
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Caption: Workflow for determining the enthalpy of vaporization via the transpiration method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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